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Compound of Interest

Compound Name: 2-Bromopyridine

Cat. No.: B144113 Get Quote

Introduction: 2-Bromopyridine (CAS No: 109-04-6) is a colorless to pale yellow liquid widely

utilized as a key intermediate in the synthesis of various pharmaceutical compounds, including

certain antiretroviral, antihistamine, and antiarrhythmic drugs.[1] Despite its utility, 2-
Bromopyridine presents significant health and safety hazards, including high acute toxicity,

flammability, and corrosivity. This guide is intended for researchers, scientists, and drug

development professionals, providing comprehensive safety data, detailed handling protocols,

and emergency procedures to ensure its safe use in a laboratory setting. Adherence to the

precautions outlined is critical to mitigate risks and maintain a safe research environment.

Section 1: Hazard Identification and Classification
2-Bromopyridine is classified as a hazardous substance under the Globally Harmonized

System (GHS). The primary hazards are its high acute toxicity via oral and dermal routes, and

its flammable nature. The signal word for this chemical is "Danger!".[1]

Table 1: GHS Hazard Classification for 2-Bromopyridine
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GHS Classification Hazard Code Hazard Statement

Flammable liquids H226
Flammable liquid and vapor.[1]

[2]

Acute toxicity, Oral H301 Toxic if swallowed.[1][2]

Acute toxicity, Dermal H310 Fatal in contact with skin.[1][2]

Skin corrosion/irritation H315 Causes skin irritation.[1][2]

Serious eye damage/eye

irritation
H319

Causes serious eye irritation.

[1][2]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.[1][2]

Section 2: Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Bromopyridine is fundamental to its

safe handling and storage.

Table 2: Physical and Chemical Properties of 2-Bromopyridine

Property Value

Molecular Formula C₅H₄BrN[1][3]

Molecular Weight 157.996 g/mol [3]

Appearance Colorless to pale yellow liquid.[1]

Boiling Point 192-194 °C @ 760 mmHg.[1][4][5]

Flash Point 54.4 °C (130 °F).[3][4]

Density 1.657 g/cm³ at 25 °C.[4][5]

Water Solubility 2.5 g/L at 20 °C.[1]

Autoignition Temperature >400 °C.[1][6]

Vapor Pressure 0.8 ± 0.3 mmHg at 25°C.[3]
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Section 3: Toxicological Data
2-Bromopyridine is highly toxic. Exposure through ingestion or skin contact can be life-

threatening. Symptoms of overexposure may include a burning sensation, coughing, wheezing,

headache, nausea, and vomiting.[4]

Table 3: Acute Toxicity Values for 2-Bromopyridine

Test Type Species Route Value

LD50 (Lethal Dose,

50%)
Rat Oral 92 mg/kg[1][4][6]

LD50 (Lethal Dose,

50%)
Rabbit Dermal 81.5 mg/kg[1][6]

Section 4: Safe Handling and Storage Protocols
Strict protocols must be followed to minimize exposure and prevent accidents.

Experimental Protocol: Engineering Controls
Ventilation: Always handle 2-Bromopyridine in a well-ventilated area. All procedures that

may generate vapors or aerosols must be conducted inside a certified chemical fume hood.

[6][7]

Emergency Equipment: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[6]

Ignition Sources: Use explosion-proof electrical, ventilating, and lighting equipment.[6] Keep

away from open flames, hot surfaces, and sparks. Implement measures to prevent the

buildup of electrostatic charge, such as grounding and bonding containers during transfer.[1]

[4]

Experimental Protocol: Personal Protective Equipment
(PPE)
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Eye/Face Protection: Wear chemical safety goggles and a face shield that conform to EU

EN166 or NIOSH standards.[6][7]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves (e.g., nitrile, neoprene) inspected for

integrity before use. Use proper glove removal technique to avoid skin contact.[7]

Clothing: Wear a flame-retardant lab coat, long pants, and closed-toe shoes. For larger

quantities or tasks with a high risk of splashing, a chemical-resistant apron or full suit is

required.[1][7]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH/MSHA or European Standard EN 149 approved full-facepiece airline

respirator in positive pressure mode with emergency escape provisions.[8]

Experimental Protocol: Handling and Storage
Handling:

Avoid all contact with skin, eyes, and clothing.[4][9]

Avoid breathing vapors or mist.[4][9]

Do not eat, drink, or smoke in the handling area.[1][7]

Wash hands thoroughly after handling.[1][7]

Use only non-sparking tools.[1][7]

Storage:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep the container tightly closed and upright to prevent leakage.[4][9]

Store locked up or in an area accessible only to authorized personnel.[7]
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Store away from incompatible materials such as strong oxidizing agents, strong acids,

acid chlorides, azo diazo compounds, and hydrazine.[1][3][5]

Section 5: Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Table 4: First Aid Measures for 2-Bromopyridine Exposure

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[4][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[4][7]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, removing contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention from

an ophthalmologist.[4][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[4][7]

Experimental Protocol: Accidental Release
Evacuate: Evacuate personnel to a safe area and ensure adequate ventilation. Remove all

sources of ignition.[4][7]

Protect: Wear full PPE, including respiratory protection.[1][4] Avoid breathing vapors and

prevent contact with skin and eyes.[1]
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Contain: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[4] Cover drains and contain the spill with inert absorbent material such as sand,

earth, or vermiculite.[1]

Clean-Up: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[7]

Decontaminate: Clean the affected area and all equipment thoroughly.[1]

Experimental Protocol: Fire-Fighting
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[4]

Specific Hazards: The substance is flammable and vapors may form explosive mixtures with

air.[6] Vapors are heavier than air and may travel to a source of ignition and flash back.[1]

Hazardous decomposition products include toxic fumes of nitrogen oxides (NOx), carbon

monoxide (CO), and hydrogen bromide gas.[4][10]

Protective Actions: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[1][4] Use water spray to cool unopened containers.[4]

Section 6: Disposal Considerations
Waste material must be treated as hazardous waste.

Containers: Do not reuse empty containers. Handle uncleaned containers as you would the

product itself.

Disposal Method: Dispose of contents and containers in accordance with all local, regional,

national, and international regulations.[7] This should be carried out by a licensed waste

disposal company.[11]

Section 7: Visualized Workflows
To aid in the practical application of these protocols, the following diagrams illustrate key logical

and experimental workflows for handling 2-Bromopyridine.
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Preparation Phase Handling Phase Post-Handling Phase

1. Risk Assessment
(Review SDS)

2. PPE Selection
(Gloves, Goggles, Lab Coat)

3. Engineering Controls
(Fume Hood, Eyewash)

4. Chemical Handling
(Grounding, Ventilation)

5. Secure Storage
(Cool, Dry, Ventilated)

6. Waste Collection
(Labeled, Sealed Container)

7. Decontamination
(Work Area, Glassware)

8. Final Disposal
(Licensed Vendor)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Bromopyridine from preparation to

disposal.

1. Pre-Experiment Setup

Review SDS & Procedure

Don Appropriate PPE

2. Reagent Preparation (in Fume Hood)

Measure 2-Bromopyridine

Dissolve in Solvent

3. Reaction Execution

Assemble Grounded Glassware

Run Reaction Under Inert
Atmosphere & Monitor

4. Workup & Isolation

Quench Reaction Carefully

Extract & Purify Product

5. Post-Experiment Cleanup

Segregate Halogenated
Organic Waste

Decontaminate Glassware &
Work Surface

Click to download full resolution via product page

Caption: A typical experimental workflow incorporating safety checkpoints for 2-
Bromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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